![molecular formula C11H12FNO3S B2862196 2-({[(4-Fluorophenyl)carbamoyl]methyl}sulfanyl)propanoic acid CAS No. 757220-99-8](/img/structure/B2862196.png)
2-({[(4-Fluorophenyl)carbamoyl]methyl}sulfanyl)propanoic acid
Overview
Description
“2-({[(4-Fluorophenyl)carbamoyl]methyl}sulfanyl)propanoic acid” is a chemical compound with the IUPAC name "{[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl}acetic acid" . It has a molecular weight of 243.26 . The compound’s InChI Code is "1S/C10H10FNO3S/c11-7-1-3-8(4-2-7)12-9(13)5-16-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)" .
Molecular Structure Analysis
The molecular formula of this compound is C11H12FNO3S . The compound includes elements such as carbon ©, hydrogen (H), fluorine (F), nitrogen (N), oxygen (O), and sulfur (S) .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not provided in the search results. For detailed reaction mechanisms and conditions, it is recommended to refer to specialized chemical databases or literature .Physical And Chemical Properties Analysis
This compound has a molecular weight of 243.26 . The InChI key is HCXVWZPKHSIFDX-UHFFFAOYSA-N . For more detailed physical and chemical properties, it is recommended to refer to specialized chemical databases or literature .Scientific Research Applications
Organic Synthesis and Catalysis
One application involves the use of sulfuric acid derivatives as recyclable catalysts in the condensation reaction between aromatic aldehydes and pyrazolone, demonstrating the role of sulfur-containing compounds in facilitating chemical reactions under reflux conditions to yield bis(pyrazolones) with high efficiency and recyclability (Tayebi et al., 2011). Additionally, a novel synthesis method has been reported for the generation of highly congested aryl-tethered 2-aminobenzylamines, highlighting the utility of sulfur-containing compounds in the base-catalyzed ring transformation of pyranones (Farhanullah et al., 2007).
Material Science
In the realm of material science, the synthesis and characterization of novel biological-based nano organo solid acids with urea moiety have been explored. These compounds have shown potential in industrial applications due to their catalytic abilities in synthesizing various organic molecules under mild and green conditions (Zolfigol et al., 2015).
Antimicrobial Activity
The antimicrobial potential of certain new thiazolidinone, thiazoline, and thiophene derivatives synthesized from related compounds has been investigated, with some exhibiting promising activities against various microbial strains. This highlights the potential for developing new antimicrobial agents based on the structural motif of 2-({[(4-Fluorophenyl)carbamoyl]methyl}sulfanyl)propanoic acid and its derivatives (Gouda et al., 2010).
Safety and Hazards
properties
IUPAC Name |
2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3S/c1-7(11(15)16)17-6-10(14)13-9-4-2-8(12)3-5-9/h2-5,7H,6H2,1H3,(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBFKTKOMVGRVJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)SCC(=O)NC1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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